
Application Notes and Protocols: Intraperitoneal
vs. Oral Administration of SBI-797812 In Vivo

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: SBI-797812

Cat. No.: B15615070 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
SBI-797812 is a novel small molecule activator of nicotinamide phosphoribosyltransferase

(NAMPT), the rate-limiting enzyme in the mammalian NAD+ salvage pathway.[1][2][3] By

enhancing the catalytic efficiency of NAMPT, SBI-797812 serves as a potent tool for increasing

the production of nicotinamide mononucleotide (NMN), a direct precursor to nicotinamide

adenine dinucleotide (NAD+).[1][4] Consequently, administration of SBI-797812 leads to

elevated intracellular NAD+ levels.[5][6] Given that declining NAD+ levels are associated with

aging and various pathologies, SBI-797812 is a promising compound for research in these

areas.[3]

These application notes provide a comparative overview of intraperitoneal (i.p.) and oral (p.o.)

administration of SBI-797812 in preclinical mouse models. We present quantitative

pharmacokinetic and pharmacodynamic data, detailed experimental protocols for in vivo

studies, and diagrams illustrating the compound's mechanism of action and experimental

workflows.
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The following tables summarize the key quantitative data from in vivo studies comparing the

intraperitoneal and oral administration of SBI-797812 in mice.

Table 1: Pharmacokinetic Profile of SBI-797812

Parameter
Intraperitoneal
(i.p.)

Oral (p.o.) Animal Model Reference

Dose 10 mg/kg 10 mg/kg Mouse [5]

Cmax
3297 ng/mL (8.2

µM)
Low Mouse [5][7]

Plasma

Exposure
High Low Mouse [5][8][9]

Table 2: Pharmacodynamic Effects of SBI-797812 (Tissue NAD+ Levels)
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Parameter
Intraperiton
eal (i.p.)

Oral (p.o.)
Animal
Model

Notes Reference

Dose 20 mg/kg Not Reported Mouse Single dose [5]

Time Point
4 hours post-

dose
Not Reported Mouse [5]

Liver NAD+
1.3-fold

increase
Not Reported Mouse

Statistically

significant

increase.

[4][5]

Heart NAD+
No significant

change
Not Reported Mouse

A trend

towards an

increase was

noted in one

source.

[5][9]

Gastrocnemi

us NAD+

No significant

change
Not Reported Mouse [5][9]

Quadriceps

NAD+

No significant

change
Not Reported Mouse [5][9]
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Preparation

Administration

Analysis

1. Animal Acclimation
(Male C57BL/6J Mice, 8-10 weeks)

2. SBI-797812 Formulation
(Vehicle or Active Compound)

3. Randomization into Groups
(Vehicle vs. Treatment)

4. Single Dose Administration

Intraperitoneal (i.p.)
(e.g., 20 mg/kg)

Oral (p.o.)
(e.g., 10 mg/kg)

5. Sample Collection
(e.g., 4h post-dose)

Tissues (Liver, Heart, Muscle)
Blood (Plasma)

6. Sample Analysis
(LC-MS/MS)

Quantify NAD+ Levels
Quantify SBI-797812 Conc.

7. Data Interpretation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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